![molecular formula C6H4N4O2 B1595664 6-Nitropyrazolo[1,5-a]pyrimidine CAS No. 55405-65-7](/img/structure/B1595664.png)
6-Nitropyrazolo[1,5-a]pyrimidine
Overview
Description
6-Nitropyrazolo[1,5-a]pyrimidine, also known as 6-NPP, is a heterocyclic organic compound with a molecular formula of C6H4N4O2. It is a nitrogen-containing aromatic compound that has been used in various scientific research applications due to its unique chemical properties. In
Scientific Research Applications
Medicinal and Pharmaceutical Applications
6-Nitropyrazolo[1,5-a]pyrimidine derivatives have shown potential in various medicinal applications, including antiviral, anticancer, antioxidant, and antimicrobial activities . These compounds are being studied for their neuroprotective and anti-inflammatory effects on human microglia and neuronal cell models .
Optical Applications
A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties . This makes them suitable for use in various optical devices and technologies.
Structural Modifications for Chemical Synthesis
The main synthesis route of pyrazolo[1,5-a]pyrimidines allows for versatile structural modifications at multiple positions, which is crucial for creating a wide range of derivatives with different properties and applications .
Pesticides, Dyes, and Pigments
Pyrazolo[1,5-a]pyrimidines are key structural motifs in many vital applications beyond medicine, including use in pesticides, dyes, and pigments . Their synthetic routes have escalated dramatically in recent decades due to their importance in these fields .
Mechanism of Action
Target of Action
6-Nitropyrazolo[1,5-a]pyrimidine is a part of a larger family of N-heterocyclic compounds known as Pyrazolo[1,5-a]pyrimidines . These compounds have been found to have significant impact in medicinal chemistry and have been used in the design of various drugs . The primary targets of these compounds are often protein molecule receptors and protein kinase domains, which play a key role in the regulation of cell proliferation, apoptosis, and gene expression .
Mode of Action
The mode of action of 6-Nitropyrazolo[1,5-a]pyrimidine involves a multicomponent reaction between aminoazoles, 1-morpholino-2-nitroalkenes, and benzaldehyde in an acidic medium . This reaction leads to the formation of 6-nitro-5-phenyl-4,5,6,7-tetrahydropyrazolo[1,5-a]-pyrimidines, which subsequently undergo a rearrangement .
Biochemical Pathways
It is known that pyrazolo[1,5-a]pyrimidines can specifically bind to amino acid residues, protein molecule receptors, and protein kinase domains . This suggests that they may influence various biochemical pathways related to cell proliferation, apoptosis, and gene expression.
Result of Action
Given its structural similarity to other pyrazolo[1,5-a]pyrimidines, it may have potential antitumor effects
properties
IUPAC Name |
6-nitropyrazolo[1,5-a]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O2/c11-10(12)5-3-7-6-1-2-8-9(6)4-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTBKXLPFPKGPEH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2N=CC(=CN2N=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30302660 |
Source
|
| Record name | 6-nitropyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30302660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Nitropyrazolo[1,5-a]pyrimidine | |
CAS RN |
55405-65-7 |
Source
|
| Record name | 55405-65-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=152526 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-nitropyrazolo[1,5-a]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30302660 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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